Cas no 145769-58-0 (1H-1,2,3-Triazol-4-amine,5-nitro-)

1H-1,2,3-Triazol-4-amine,5-nitro- structure
145769-58-0 structure
Product Name:1H-1,2,3-Triazol-4-amine,5-nitro-
CAS No:145769-58-0
MF:C2H3N5O2
MW:129.077518701553
CID:101485
PubChem ID:15751542
Update Time:2025-04-18

1H-1,2,3-Triazol-4-amine,5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazol-4-amine,5-nitro-
    • 4-amino-5-nitro-1,2,3-2H-triazole
    • 2H-1,2,3-triazol-4-amine, 5-nitro-
    • 5-nitro-2H-1,2,3-triazol-4-amine
    • ANTZ
    • 1H-4-Amino-5-nitro-1,2,3-triazole
    • 1H-1,2,3-Triazol-4-amine,5-nitro-(9CI)
    • 5-nitro-2H-triazol-4-amine
    • 4-amino-5-nitro-1,2,3-triazole
    • SCHEMBL10460038
    • AKOS006364309
    • 4-amino-5-nitro-2h-1,2,3-triazole
    • aminonitrotriazole
    • AKOS015996087
    • 145769-58-0
    • Inchi: 1S/C2H3N5O2/c3-1-2(7(8)9)5-6-4-1/h(H3,3,4,5,6)
    • InChI Key: XJNZFACGYODFBA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(N)=NNN=1)=O

Computed Properties

  • Exact Mass: 129.02879
  • Monoisotopic Mass: 129.02867436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.889
  • Boiling Point: 484.7°C at 760 mmHg
  • Flash Point: 246.9°C
  • Refractive Index: 1.743
  • PSA: 110.73

1H-1,2,3-Triazol-4-amine,5-nitro- Related Literature

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